Cas no 2248275-51-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[butyl(methyl)amino]-5-(trifluoromethyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[butyl(methyl)amino]-5-(trifluoromethyl)benzoate
• CAS No: 2248275-51-4
• MF: C₂₁H₁₉F₃N₂O₄
• MW: 420.381776094437
• CID: 6221296
• PubChem ID: 165732056
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[butyl(methyl)amino]-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248275-51-4
• EN300-6524426
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[butyl(methyl)amino]-5-(trifluoromethyl)benzoate

• Inchi： 1S/C21H19F3N2O4/c1-3-4-11-25(2)17-10-9-13(21(22,23)24)12-16(17)20(29)30-26-18(27)14-7-5-6-8-15(14)19(26)28/h5-10,12H,3-4,11H2,1-2H3
• InChI Key： NBSLLEJGESUJBV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1)N(C)CCCC)(F)F

Computed Properties

• Exact Mass: 420.12969158g/mol
• Monoisotopic Mass: 420.12969158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[butyl(methyl)amino]-5-(trifluoromethyl)benzoate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-[Butyl(Methyl)Amino]-5-(Trifluoromethyl)Benzoate (CAS No. 2248275-51-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[butyl(methyl)amino]-5-(trifluoromethyl)benzoate, identified by the CAS registry number 2248275-51-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a benzoate group attached to a substituted isoindole moiety. The presence of the trifluoromethyl group and the butyl(methyl)amino substituent introduces unique electronic and steric properties that make this compound particularly interesting for research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of optoelectronics. The isoindole core is known for its ability to act as a π-conjugated system, which is crucial for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. The trifluoromethyl group enhances the stability and electron-withdrawing properties of the molecule, making it suitable for use in high-performance electronic devices. Additionally, the butyl(methyl)amino substituent introduces flexibility and solubility, which are essential for processing these materials into thin films or other forms required for device fabrication.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-related compounds has been a topic of extensive research in recent years. Various methodologies have been explored to optimize the yield and purity of these compounds. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the substitution patterns on the isoindole ring. This method has been particularly effective in constructing molecules with complex substituents like the trifluoromethyl and butyl(methyl)amino groups observed in CAS No. 2248275-51-4.

In terms of physical properties, this compound exhibits a high degree of thermal stability, as evidenced by its ability to withstand elevated temperatures during processing without significant decomposition. Its solubility in common organic solvents such as dichloromethane and tetrahydrofuran makes it amenable to solution-based deposition techniques commonly used in materials science. Furthermore, spectroscopic studies have revealed that this compound possesses strong absorption bands in the visible region of the electromagnetic spectrum, indicating its potential use as an active layer material in light-harvesting devices.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have been employed to study the molecular orbitals and charge distribution within the molecule. These studies have shown that the isoindole core plays a critical role in determining the electronic properties of the compound, while the substituents modulate these properties to suit specific applications. For instance, the trifluoromethyl group increases the electron-deficiency of the benzoate ring, enhancing its ability to act as an electron acceptor in donor–acceptor systems.

The application of this compound extends beyond electronics into areas such as drug delivery and biomedical engineering. Its unique combination of solubility and biocompatibility makes it a promising candidate for use as a drug carrier or a component in bio-sensors. Ongoing research is focused on optimizing its biodegradability and minimizing any potential cytotoxic effects to ensure safe use in biological systems.

In conclusion, CAS No. 2248275-based compounds represent a class of highly functional materials with diverse applications across multiple disciplines. Their synthesis, characterization, and application continue to be areas of active research, driven by their unique chemical properties and potential for innovation in technology and medicine.